Cas no 2680823-05-4 (tert-butyl 4-(3-nitro-1H-pyrazol-1-yl)methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-(3-nitro-1H-pyrazol-1-yl)methylpiperidine-1-carboxylate
• CAS No: 2680823-05-4
• MF: C₁₄H₂₂N₄O₄
• MW: 310.348883152008
• CID: 5636700
• PubChem ID: 165933465
• Update Time: 2025-07-22

tert-butyl 4-(3-nitro-1H-pyrazol-1-yl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[(3-nitro-1H-pyrazol-1-yl)methyl]piperidine-1-carboxylate
• EN300-28292118
• 2680823-05-4
• tert-butyl 4-(3-nitro-1H-pyrazol-1-yl)methylpiperidine-1-carboxylate

• Inchi： 1S/C14H22N4O4/c1-14(2,3)22-13(19)16-7-4-11(5-8-16)10-17-9-6-12(15-17)18(20)21/h6,9,11H,4-5,7-8,10H2,1-3H3
• InChI Key： VXNXFEZGDPSBJG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CN2C=CC([N+](=O)[O-])=N2)CC1)=O

Computed Properties

• Exact Mass: 310.16410520g/mol
• Monoisotopic Mass: 310.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.2Ų

Additional information on tert-butyl 4-(3-nitro-1H-pyrazol-1-yl)methylpiperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(3-nitro-1H-pyrazol-1-yl)methylpiperidine-1-carboxylate (CAS No. 2680823-05-4)

The compound tert-butyl 4-(3-nitro-1H-pyrazol-1-yl)methylpiperidine-1-carboxylate (CAS No. 2680823-05-4) is a specialized piperidine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a nitro-substituted pyrazole and a tert-butyl carbamate group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

In recent years, the demand for heterocyclic compounds like tert-butyl 4-(3-nitro-1H-pyrazol-1-yl)methylpiperidine-1-carboxylate has surged, driven by advancements in medicinal chemistry and crop protection. This compound’s nitro group enhances its reactivity, enabling diverse chemical modifications. Its piperidine scaffold is particularly noteworthy, as it is a common motif in FDA-approved drugs, addressing conditions such as neurological disorders and metabolic diseases. These attributes make it a focal point for academic and industrial research.

The synthesis of tert-butyl 4-(3-nitro-1H-pyrazol-1-yl)methylpiperidine-1-carboxylate typically involves multi-step organic reactions, including N-alkylation and carbamate formation. Its CAS No. 2680823-05-4 ensures precise identification in chemical databases, facilitating global collaboration. With the rise of AI-driven drug design, this compound’s structural features are being explored using computational modeling tools to predict its interactions with biological targets, a hot topic in modern pharmaceutical innovation.

From an environmental perspective, the compound’s biodegradability and low toxicity profile are under investigation, reflecting the growing emphasis on green chemistry. Researchers are also examining its stability under various conditions, a critical factor for formulation development. These studies are vital for ensuring compliance with regulatory standards and minimizing ecological impact, a priority for sustainable chemical manufacturing.

In summary, tert-butyl 4-(3-nitro-1H-pyrazol-1-yl)methylpiperidine-1-carboxylate (CAS No. 2680823-05-4) represents a versatile building block in organic synthesis, with applications spanning drug discovery, agrochemicals, and material science. Its relevance to cutting-edge research and alignment with industry trends underscore its importance in the scientific community.